Cas no 52313-46-9 (ethyl 2-acetyl-4-oxo-4-phenylbutanoate)

• Product Name: ethyl 2-acetyl-4-oxo-4-phenylbutanoate
• CAS No: 52313-46-9
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 367721
• PubChem ID: 312893
• Update Time: 2025-05-19

ethyl 2-acetyl-4-oxo-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoicacid, a-acetyl-g-oxo-, ethyl ester
• 3-ETHOXYCARBONYL-1-PHENYLPENTANE-1,4-DIONE
• ethyl 2-acetyl-4-oxo-4-phenylbutanoate
• benzenebutanoic acid, alpha-acetyl-gamma-oxo-, ethyl ester
• EN300-102740
• NSC-225097
• SCHEMBL1156528
• CCA31346
• YZRBASVLKZJUQM-UHFFFAOYSA-N
• 3-Oxo-2-(2-oxo-2-phenyl-ethyl)-butyric acid ethyl ester
• CS-0230207
• NSC225097
• 52313-46-9
• MFCD00221062
• DTXSID50310308

• Inchi： 1S/C14H16O4/c1-3-18-14(17)12(10(2)15)9-13(16)11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
• InChI Key： YZRBASVLKZJUQM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 248.10488
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2-acetyl-4-oxo-4-phenylbutanoate

Recent Advances in the Study of Ethyl 2-Acetyl-4-Oxo-4-Phenylbutanoate (CAS: 52313-46-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-acetyl-4-oxo-4-phenylbutanoate (CAS: 52313-46-9) is a chemically significant compound that has garnered attention in recent years due to its versatile applications in organic synthesis, medicinal chemistry, and drug development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound's unique structural features, including the acetyl and phenyl moieties, make it a valuable intermediate in the synthesis of more complex molecules with biological activity.

Recent studies have explored the synthetic pathways for ethyl 2-acetyl-4-oxo-4-phenylbutanoate, emphasizing green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method using transition metal complexes to achieve higher efficiency and selectivity. The study highlighted the compound's role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Additionally, advancements in computational chemistry have enabled researchers to predict the compound's reactivity and optimize reaction conditions, further enhancing its utility in synthetic applications.

In the realm of medicinal chemistry, ethyl 2-acetyl-4-oxo-4-phenylbutanoate has shown promise as a building block for the development of bioactive molecules. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel analogs with anti-inflammatory and anticancer properties. The study utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance biological activity while minimizing toxicity. These findings underscore the compound's potential in the design of next-generation therapeutics, particularly for diseases with limited treatment options.

Beyond its synthetic and therapeutic applications, recent research has also investigated the mechanistic underpinnings of ethyl 2-acetyl-4-oxo-4-phenylbutanoate's biological effects. For example, a 2023 paper in Chemical Biology & Drug Design elucidated its interaction with specific enzyme targets, shedding light on its mode of action at the molecular level. Such insights are critical for rational drug design and could pave the way for the development of more effective and targeted therapies. Furthermore, the compound's stability and pharmacokinetic properties have been evaluated in preclinical models, providing a foundation for future translational studies.

In conclusion, ethyl 2-acetyl-4-oxo-4-phenylbutanoate (CAS: 52313-46-9) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. The latest studies highlight its role as a versatile synthetic intermediate, a scaffold for bioactive molecules, and a subject of mechanistic investigations. As research continues to uncover its full potential, this compound is poised to contribute meaningfully to advancements in drug discovery and development. Future directions may include exploring its applications in combination therapies, nanotechnology-based drug delivery, and personalized medicine, further expanding its impact on the field.